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Compound of Interest

Compound Name: DBCO-PEG24-acid

Cat. No.: B15141583

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dibenzocyclooctyne-Poly(ethylene glycol)24-
acid (DBCO-PEG24-acid), a versatile heterobifunctional linker, and its applications in the field
of chemical biology. This document details its core properties, applications in bioconjugation,
and provides experimental protocols and workflows for its use in areas such as antibody-drug
conjugate (ADC) development, cell labeling, and proteomics.

Introduction to DBCO-PEG24-acid

DBCO-PEG24-acid is a key reagent in copper-free click chemistry, a bioorthogonal reaction
that has revolutionized the way biomolecules are modified and studied. It features three key
components:

o Dibenzocyclooctyne (DBCO): A strained alkyne that reacts specifically and efficiently with
azide-functionalized molecules without the need for a cytotoxic copper catalyst. This reaction
is known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

o Polyethylene Glycol (PEG)24: A 24-unit polyethylene glycol spacer. The hydrophilic nature of
the PEG chain enhances the solubility of the molecule in agueous buffers and reduces non-
specific binding of conjugates. The length of the PEG linker can also influence the
pharmacokinetic properties of the final conjugate, such as extending its plasma half-life.[1][2]
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o Carboxylic Acid (-COOH): A terminal functional group that allows for covalent attachment to

primary amines on biomolecules, such as proteins, peptides, or antibodies, through the

formation of a stable amide bond. This reaction is typically mediated by carbodiimide

chemistry, such as using EDC and NHS.

Physicochemical and Reactivity Data

The unique properties of DBCO-PEG24-acid make it a powerful tool for creating stable and

well-defined bioconjugates. Below is a summary of its key characteristics and reactivity data.

Property Value/Description Source(s)
Molecular Formula C70H116N2028 [3]
Purity Typically >95% [4]
Appearance Off-white to light yellow oil
Soluble in DMSO, DMF, and
Solubility aqueous buffers with [5]
optimization
) ) Strain-Promoted Alkyne-Azide
DBCO-Azide Reaction - [6]
Cycloaddition (SPAAC)
] N Aqueous buffers, physiological
Reaction Conditions [7]
pH and temperature
Fast, typically complete within
Reaction Speed ypicaly P [8]
1-4 hours at room temperature
Second-Order Rate Constant
. _ ~0.1 M1t [9]
(DBCO with benzyl azide)
) ) o Forms stable amide bonds with
Carboxylic Acid Reactivity ] ] [3]
primary amines
o Commonly activated with EDC
Activation Method [10]

and NHS or sulfo-NHS

Core Applications in Chemical Biology
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The versatility of DBCO-PEG24-acid has led to its widespread adoption in various chemical

biology applications.

Antibody-Drug Conjugate (ADC) Development

DBCO-PEG24-acid is an important linker for the construction of ADCs, which are targeted
therapeutics that deliver potent cytotoxic drugs to cancer cells. The PEG24 linker can improve
the pharmacokinetic profile of the ADC, leading to a longer half-life and better tumor
suppression.[1]

Workflow for ADC Synthesis using DBCO-PEG24-acid:

Amide bond
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Workflow for Antibody-Drug Conjugate (ADC) Synthesis.

Cell Labeling and Tracking

DBCO-PEG24-acid can be used to label the surface of living cells for imaging and tracking
studies. This is often achieved through metabolic labeling, where cells are cultured with an
azide-modified sugar that is incorporated into cell surface glycans. The azide groups can then
be specifically targeted with a DBCO-functionalized probe.

Workflow for Metabolic Cell Labeling and Detection:

Metabolic
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Workflow for Metabolic Cell Labeling and Detection.

Chemical Proteomics

In chemical proteomics, DBCO-PEG24-acid can be used to enrich and identify proteins that
have been metabolically labeled with an azide-containing amino acid analog. This allows for
the study of protein synthesis, post-translational modifications, and protein-protein interactions.
[11]

Workflow for Proteomic Analysis using Bioorthogonal Labeling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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